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Compound of Interest

Compound Name: 5-Nitroindazole

Cat. No.: B105863 Get Quote

Essential Safety and Handling Guide for 5-
Nitroindazole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Nitroindazole. Adherence to

these procedures is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 5-Nitroindazole

Synonyms: 5-nitro-1H-indazole

CAS Number: 5401-94-5

Emergency Overview: 5-Nitroindazole is a yellow-tan powder.[1] It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4] The

toxicological properties of this material have not been fully investigated.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Nitroindazole to

minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Standards

Eye and Face Protection Safety Goggles or Glasses

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[5] Should be chemical safety

goggles.[1] A face shield is

recommended if there is a risk

of splashing.

Hand Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][5] Nitrile or other

suitable material. Gloves must

be inspected before use and

disposed of properly after

handling the chemical.[3]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][5] This includes a

lab coat, and for larger

quantities or risk of dust, a

disposable coverall is

recommended.

Respiratory Protection Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88 standards is required.[1]

Use a NIOSH-approved

respirator if ventilation is

inadequate or if handling

generates dust.

Operational and Disposal Plans
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Handling and Use:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

Remove contaminated clothing and wash it before reuse.[1]

Disposal Plan:

All waste containing 5-Nitroindazole must be considered hazardous waste.

Collect waste in a suitable, clean, dry, and closed container labeled for chemical waste.[1][3]

Dispose of contents and container in accordance with all applicable local, state, and federal

regulations.[3][6] Do not let the product enter drains.[3]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE as detailed in the table above.
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Contain and Clean:

For small spills, sweep up or absorb the material.[1]

Avoid generating dusty conditions.[1]

Place the spilled material into a suitable, clean, dry, closed container for disposal.[1][3]

Decontaminate: Clean the spill area with soap and water.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes.[1] Get medical aid.[1]

Inhalation

Remove from exposure and move to fresh air

immediately.[1] If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.[1] Get medical aid.[1]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[1] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]
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Caption: Workflow for the safe handling and disposal of 5-Nitroindazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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